Cas no 1795276-00-4 (3-Fluoro-4-(4-Methyl-1,3-Thiazol-2-Yl)OxyAniline Dihydrochloride)

• Product Name: 3-Fluoro-4-(4-Methyl-1,3-Thiazol-2-Yl)OxyAniline Dihydrochloride
• CAS No: 1795276-00-4
• CID: 4614475
• PubChem ID: 86812381
• Update Time: 2025-10-31

3-Fluoro-4-(4-Methyl-1,3-Thiazol-2-Yl)OxyAniline Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(4-Methyl-1,3-Thiazol-2-Yl)OxyAniline Dihydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-Fluoro-4-(4-Methyl-1,3-Thiazol-2-Yl)OxyAniline Dihydrochloride

Comprehensive Overview of 3-Fluoro-4-(4-Methyl-1,3-Thiazol-2-Yl)OxyAniline Dihydrochloride (CAS No. 1795276-00-4)

3-Fluoro-4-(4-Methyl-1,3-Thiazol-2-Yl)OxyAniline Dihydrochloride (CAS No. 1795276-00-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole and aniline moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a fluoro substituent and a methyl-thiazolyl group, contributing to its reactivity and biological activity.

The growing demand for novel heterocyclic compounds in medicinal chemistry has propelled the exploration of 3-Fluoro-4-(4-Methyl-1,3-Thiazol-2-Yl)OxyAniline Dihydrochloride. Its CAS number 1795276-00-4 serves as a critical identifier in chemical databases, facilitating streamlined research and regulatory compliance. Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the industry's focus on targeted therapies and antibiotic resistance solutions.

In the context of AI-driven drug discovery, this compound exemplifies how computational models can predict molecular interactions and optimize synthetic pathways. Searches for "thiazole derivatives in drug design" or "fluoro-aniline applications" often lead to discussions about 3-Fluoro-4-(4-Methyl-1,3-Thiazol-2-Yl)OxyAniline Dihydrochloride, reflecting its relevance in contemporary research. Its dihydrochloride salt form enhances solubility, a key consideration for bioavailability in pharmaceutical formulations.

From a synthetic chemistry perspective, the compound's reaction mechanisms and purification methods are frequently queried in academic and industrial forums. Environmental and safety protocols for handling such compounds are also trending topics, emphasizing the need for sustainable green chemistry practices. Analytical techniques like HPLC and NMR are essential for characterizing its purity and stability, ensuring compliance with Good Manufacturing Practices (GMP).

The agrochemical sector explores 3-Fluoro-4-(4-Methyl-1,3-Thiazol-2-Yl)OxyAniline Dihydrochloride for its potential as a crop protection agent, addressing global challenges like food security and pest resistance. Its mode of action and environmental impact are subjects of ongoing research, resonating with searches for "sustainable agrochemicals" and "thiazole-based pesticides."

In summary, 3-Fluoro-4-(4-Methyl-1,3-Thiazol-2-Yl)OxyAniline Dihydrochloride (CAS No. 1795276-00-4) represents a versatile compound with multidisciplinary applications. Its integration into high-throughput screening platforms and structure-activity relationship (SAR) studies underscores its value in modern science. As innovation accelerates, this compound will likely remain a focal point for researchers tackling complex health and agricultural challenges.